Cas no 127846-68-8 (3-Isoxazolecarboxylic acid, 5-methyl-, 2-(4-chlorobenzoyl)hydrazide)
127846-68-8 structure
Product Name:3-Isoxazolecarboxylic acid, 5-methyl-, 2-(4-chlorobenzoyl)hydrazide
CAS No:127846-68-8
MF:C12H10ClN3O3
MW:279.679101467133
CID:1221991
Update Time:2024-08-04
3-Isoxazolecarboxylic acid, 5-methyl-, 2-(4-chlorobenzoyl)hydrazide Chemical and Physical Properties
Names and Identifiers
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- 3-Isoxazolecarboxylic acid, 5-methyl-, 2-(4-chlorobenzoyl)hydrazide
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- Inchi: 1S/C12H10ClN3O3/c1-7-6-10(16-19-7)12(18)15-14-11(17)8-2-4-9(13)5-3-8/h2-6H,1H3,(H,14,17)(H,15,18)
- InChI Key: SEQDRRBJQPRHJZ-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(C(NNC(=O)C2=CC=C(Cl)C=C2)=O)=N1
Computed Properties
- Exact Mass: 279.0412
Experimental Properties
- Density: 1.382±0.06 g/cm3(Predicted)
- Melting Point: 190 °C(Solv: benzene (71-43-2))
- Boiling Point: 586.5±50.0 °C(Predicted)
- PSA: 84.23
- pka: 8.91±0.23(Predicted)
3-Isoxazolecarboxylic acid, 5-methyl-, 2-(4-chlorobenzoyl)hydrazide Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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